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Compound of Interest

Compound Name: Merimepodib

. Get Quote

Cat. No.: B1676299

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Merimepodib (VX-497). The
following procedures are based on standard laboratory practices for handling potent
pharmaceutical compounds and should be supplemented by a thorough risk assessment
specific to your laboratory's operations.

Chemical and Physical Properties of Merimepodib

Merimepodib is an inhibitor of inosine monophosphate dehydrogenase (IMPDH), which gives
it antiviral and immunosuppressive properties.[1][2][3] Understanding its physical and chemical
characteristics is fundamental to safe handling.

Property Value

Molecular Formula

C23H24N40s6

Molecular Weight 452.46 g/mol [2]
Appearance Solid
Solubility DMSO: 90 mg/mL (198.91 mM)[1]

Storage Temperature

-20°C, protected from light and moisture

CAS Number

198821-22-6[3]
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Personal Protective Equipment (PPE)

Due to the lack of a specific Safety Data Sheet (SDS) with detailed personal protective

equipment (PPE) recommendations for Merimepodib, the following guidelines are based on

general best practices for handling potent, non-volatile pharmaceutical compounds in a

research setting.[4][5] A site-specific risk assessment should be conducted to determine the

precise requirements for your experimental procedures.

Protection Type

Recommended Equipment

Hand Protection

Nitrile or other chemically resistant gloves.
Double gloving is recommended when handling

the pure compound or concentrated solutions.

Eye Protection

ANSI-rated safety glasses with side shields or

chemical splash goggles.[4]

Skin and Body

A fully buttoned laboratory coat. Consider a
disposable gown when handling larger
quantities or if there is a risk of significant

contamination.

Respiratory

Not generally required when handling small
quantities in a well-ventilated area or a chemical
fume hood. If there is a potential for
aerosolization of the powder, a NIOSH-
approved respirator (e.g., N95 or higher) should

be used.

Operational Plan for Safe Handling

Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.
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Preparation

[Don appropriate PPE]

[Prepare workspace in a designated area (e.g., chemical fume hood)]

'

[Gather all necessary materials and reagents]

Hangling
Y

[Carefully weigh the solid compound]

Dissolve in appropriate solvent (e.g., DMSO)

Post-Handling

Decontaminate workspace and equipment

Dispose of waste in designated containers
[Doff PPE in the correct order]
[Wash hands thoroughly]

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Merimepodib.
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Disposal Plan

Proper disposal of Merimepodib and associated waste is crucial to prevent environmental
contamination.[6] As an investigational drug, it should be treated as regulated pharmaceutical
waste.

e Segregation: All waste contaminated with Merimepodib, including unused compound,
solutions, contaminated PPE, and labware, must be segregated from general laboratory
waste.

» Labeling: Waste containers must be clearly labeled as "Hazardous Pharmaceutical Waste"
and include the name "Merimepodib."

o Containment:
o Solid Waste: Collect in a designated, sealed, and puncture-resistant container.
o Liquid Waste: Collect in a sealed, leak-proof container compatible with the solvents used.

o Sharps: Any contaminated needles or blades should be disposed of in a designated

sharps container.

o Final Disposal: Disposal should be carried out through an approved hazardous waste
disposal vendor in accordance with local, state, and federal regulations.[7] Incineration is
often the preferred method for pharmaceutical waste.[6][7] Under no circumstances should
Merimepodib be disposed of down the drain or in the regular trash.[6][8]

Mechanism of Action

Merimepodib is a noncompetitive inhibitor of inosine monophosphate dehydrogenase
(IMPDH).[2][9] IMPDH is a key enzyme in the de novo synthesis of guanine nucleotides.[2][10]
By inhibiting this enzyme, Merimepodib depletes the intracellular pool of guanosine
triphosphate (GTP), which is essential for DNA and RNA synthesis, leading to its antiviral and
antiproliferative effects.[2][10]
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Caption: Merimepodib's Inhibition of the IMPDH Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(VX-497)]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-merimepodib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

